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Compound of Interest

Compound Name: (1,4-Dioxan-2-yl)methanol

Cat. No.: B041635

In-depth Technical Guide: (1,4-Dioxan-2-
yl)methanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on (1,4-Dioxan-2-yl)methanol, a
heterocyclic organic compound. The document details its chemical properties, including CAS
numbers for its racemic and enantiomeric forms, and molecular weight.

Chemical Identity and Properties

(1,4-Dioxan-2-yl)methanol is a chemical compound with the molecular formula C5H1003. It
exists as a racemic mixture and as individual (S) and (R) enantiomers.

Racemic (1,4-

. . (S)-(1,4-Dioxan-2- (R)-(1,4-Dioxan-2-
Identifier Dioxan-2-
yl)methanol yl)methanol
yl)methanol
CAS Number 29908-11-0[1][2] 406913-93-7[3][4][5] 406913-88-0[6]
Molecular Weight 118.13 g/mol [1][2][7] 118.13 g/mol [3][4][5] 118.13 g/mol [6]
Molecular Formula C5H1003[1][7] C5H1003[3][4][5] C5H1003[6]
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Experimental Protocols

General Synthesis of (S)-(1,4-dioxan-2-yl)methanol

A common method for the synthesis of (S)-(1,4-dioxan-2-yl)methanol involves the reduction of
a suitable precursor. The following is a general procedure based on available literature[5]:

o Preparation of the Reaction Mixture: A solution of the starting material, (S)-1,4-dioxane-2-
carboxylic acid or its ester derivative, is prepared in a suitable solvent such as ethanol.

o Addition of Catalyst: A palladium on carbon catalyst (10% w/w) is added to the solution.

o Hydrogenation: The reaction mixture is subjected to a hydrogen atmosphere and stirred for a
prolonged period, typically around 18 hours, to facilitate the reduction.

o Work-up: Upon completion of the reaction, the mixture is filtered through a pad of
diatomaceous earth to remove the catalyst. The filter cake is washed with an appropriate
solvent like ethyl acetate.

« |solation of Product: The filtrate is concentrated under reduced pressure to yield the target
product, (S)-(1,4-dioxan-2-yl)methanol.

Logical Workflow of Synthesis

The following diagram illustrates the general workflow for the synthesis of (S)-(1,4-Dioxan-2-
yl)methanol.
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Caption: General workflow for the synthesis of (S)-(1,4-Dioxan-2-yl)methanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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weight]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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